Cas no 614731-78-1 (4-2-(2-Fluorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 4-2-(2-Fluorophenoxy)ethylpiperidinehydrochloride
• CAS No: 614731-78-1
• MF: C₁₃H₁₉ClFNO
• MW: 259.74746632576
• MDL: MFCD13560330
• CID: 4068224
• PubChem ID: 22247955
• Update Time: 2025-09-19

4-2-(2-Fluorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-(2-fluorophenoxy)ethyl]-, hydrochloride
• 4-[2-(2-Fluorophenoxy)ethyl]piperidinehydrochloride
• 4-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride
• AKOS015849660
• 4-[2-(2-fluorophenoxy)ethyl]piperidine;hydrochloride
• 4-(2-(2-Fluorophenoxy)ethyl)piperidinehydrochloride
• SCHEMBL1477329
• 4-(2-(2-Fluorophenoxy)ethyl)piperidine hydrochloride
• 614731-78-1
• 4-2-(2-Fluorophenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560330
• Inchi： 1S/C13H18FNO.ClH/c14-12-3-1-2-4-13(12)16-10-7-11-5-8-15-9-6-11;/h1-4,11,15H,5-10H2;1H
• InChI Key： KXGHLCMMYJIGMC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1F)CCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 259.1139201Da
• Monoisotopic Mass: 259.1139201Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-2-(2-Fluorophenoxy)ethylpiperidinehydrochloride

Professional Introduction to 4-2-(2-Fluorophenoxy)ethylpiperidinehydrochloride (CAS No: 614731-78-1)

4-2-(2-Fluorophenoxy)ethylpiperidinehydrochloride, identified by its Chemical Abstracts Service number CAS No: 614731-78-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent in the aromatic ring and the ethylpiperidine moiety enhances its pharmacological profile, making it a valuable candidate for further research and development.

The< strong>fluorine atom in the 2-fluorophenoxy group plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine atoms are known to influence metabolic stability, binding affinity, and overall bioavailability, which are critical factors in drug design. The< strong>piperidine ring, on the other hand, is a common structural motif in many pharmacologically active compounds, contributing to their ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in< strong>piperidine derivatives due to their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The< strong>4-2-(2-fluorophenoxy)ethylpiperidinehydrochloride compound has been studied for its potential as a lead molecule in the development of new drugs. Its unique structure suggests that it may possess properties such as selectivity, efficacy, and a favorable safety profile.

One of the most compelling aspects of< strong>4-2-(2-fluorophenoxy)ethylpiperidinehydrochloride is its potential to serve as a scaffold for further chemical modifications. By altering various functional groups within the molecule, researchers can fine-tune its biological activity to target specific therapeutic pathways. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing novel therapeutics.

The< strong>CAS No: 614731-78-1 designation ensures that researchers can reliably identify and procure this compound for their studies. The use of standardized identifiers like CAS numbers is essential for maintaining consistency and accuracy in scientific literature and patent filings. This compound has been cited in several research articles, indicating its relevance and utility in pharmaceutical research.

In terms of synthetic chemistry, the preparation of< strong>4-2-(2-fluorophenoxy)ethylpiperidinehydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The synthesis typically involves the introduction of the fluoro substituent followed by functional group transformations to incorporate the piperidine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the desired carbon-carbon bonds efficiently.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical parameter that influences drug absorption and distribution within the body, thus impacting its overall efficacy.

The biological activity of< strong>4-2-(2-fluorophenoxy)ethylpiperidinehydrochloride has been explored through various preclinical studies. These studies have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, it has shown promise in preclinical models related to neurological disorders by modulating neurotransmitter activity. Additionally, its interactions with other biological targets suggest possible applications in treating infectious diseases and cancer.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy before human clinical trials can begin. The< strong>CAS No: 614731-78-1 compound is currently undergoing further research to evaluate its pharmacological properties in more detail. Researchers are focusing on understanding its mechanism of action, identifying potential side effects, and determining optimal dosing regimens.

The use of computational methods such as molecular docking and pharmacokinetic modeling has been instrumental in predicting the behavior of< strong>4-2-(2-fluorophenoxy)ethylpiperidinehydrochloride. These tools help researchers visualize how the compound interacts with biological targets at the molecular level and predict its behavior within living systems. Such computational approaches are integral to modern drug discovery pipelines.

In conclusion, 4-2-(2-fluorophenoxy)ethylpiperidinehydrochloride (CAS No: 614731-78-1) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity, make it an attractive molecule for drug design. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs.